Cas no 10550-58-0 (3-O-Hexadecyl-sn-glycerol)

• Product Name: 3-O-Hexadecyl-sn-glycerol
• CAS No: 10550-58-0
• Molecular Formula: C₁₉H₄₀O₃
• Molecular Weight: 316.5191
• CID: 218768
• PubChem ID: 11758911

3-O-Hexadecyl-sn-glycerol Properties

Names and Identifiers

• 1,2-Propanediol,3-(hexadecyloxy)-, (2R)-
• 3-O-Hexadecyl-sn-glycerol
• (2R)-3-(hexadecyloxy)propane-1,2-diol
• (-)-Testriol
• 3-hexadecyl-sn-glycerol
• 3-O-PALMITYL-SN-GLYCEROL
• [R,(-)]-3-O-Hexadecyl-L-glycerol
• (R)-3-Hexadecyloxy-1,2-propanediol
• (R)-3-(hexadecyloxy)propane-1,2-diol
• (R)-3-(Hexadecyloxy)-1,2-propanediol
• (2R)-3-(Hexadecyloxy)-1,2-propanediol
• 1,2-Propanediol, 3-(hexadecyloxy)-, (2R)-
• OOWQBDFWEXAXPB-LJQANCHMSA-N
• CS-0185569
• NS00085563
• 10550-58-0
• (R)-3-[hexadecyloxy)-1.2-propanediol
• 1,2-Propanediol,3-(hexadecyloxy)-,(2R)-
• (2R)-3-hexadecoxypropane-1,2-diol
• C19H40O3
• HY-W127328
• SCHEMBL1086330
• CCG-35274
• DTXSID101286642

• InChIKey： OOWQBDFWEXAXPB-LJQANCHMSA-N
• Inchi： InChI=1S/C19H40O3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-22-18-19(21)17-20/h19-21H,2-18H2,1H3/t19-/m1/s1
• SMILES： CCCCCCCCCCCCCCCCOC[C@@H](CO)O

Computed Properties

• Exact Mass: 316.2979
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 18
• Monoisotopic Mass: 316.297745
• Heavy Atom Count: 22
• Complexity: 197
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 6.5
• Topological Polar Surface Area: 49.7

Experimental Properties

• LogP: 4.83750
• PSA: 49.69
• Refractive Index: 1.464
• Boiling Point: 445.2±25.0 °C at 760 mmHg
• Melting Point: Not available
• Vapor Pressure: 0.0±2.4 mmHg at 25°C
• Flash Point: 223.0±23.2 °C
• Density: 0.9±0.1 g/cm3